Labeling Chemistry
  • Ninhydrin
    Ninhydrin
    • Cat. No.:
    • B049086
    • CAS No.:
    • 485-47-2
    • Molecular Formula:
    • C9H6O4
    • Molecular Weight:
    • 178.14 g/mol
    Description
    Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266 °F. (NTP, 1992)
    Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two ...
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  • Biotin-PEG3-amine
    Biotin-PEG3-amine
    • Cat. No.:
    • B606131
    • CAS No.:
    • 359860-27-8
    • Molecular Formula:
    • C18H34N4O5S
    • Molecular Weight:
    • 418.6 g/mol
    Description
    Biotin-PEG3-amineis PEG derivative containing a biotin group and a terminal primary amine group. The amine group can be coupled to carboxyl groups or 5'phosphate groups to form stable amide bonds. The hydrophili...
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  • 3,4,5,6-Tetrabromophenolsulfonephthalein
    3,4,5,6-Tetrabromophenolsulfonephthalein
    • Cat. No.:
    • B1204164
    • CAS No.:
    • 77172-72-6
    • Molecular Formula:
    • C19H10Br4O5S
    • Molecular Weight:
    • 670.0 g/mol
    Description
    RN from Aldrich Chemical (1992-93)
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  • ATTO 590
    ATTO 590
    • Cat. No.:
    • B1261490
    • CAS No.:
    • Molecular Formula:
    • C37H39ClN2O9
    • Molecular Weight:
    • 691.2 g/mol
    Description
    ATTO 590 meta-isomer is an ATTO 590. It contains an ATTO 590 meta-isomer(1+).
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  • Pentetic acid
    Pentetic acid
    • Cat. No.:
    • B1679297
    • CAS No.:
    • 67-43-6
    • Molecular Formula:
    • C14H23N3O10
    • Molecular Weight:
    • 393.35 g/mol
    Description
    Pentetic acid is a pentacarboxylic acid. It has a role as a copper chelator. It is a conjugate acid of a pentetate(1-).
    Pentetic acid, also known as diethylenetriaminepentaacetic acid (DTPA), is a synthetic p...
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  • Oenthacid-4-(trifluormethyl)-umbelliferone
    Oenthacid-4-(trifluormethyl)-umbelliferone
    • Cat. No.:
    • B3039168
    • CAS No.:
    • 351002-79-4
    • Molecular Formula:
    • C17H17F3O4
    • Molecular Weight:
    • 342.31 g/mol
    Description
    Oenthacid-4-(trifluormethyl)-umbelliferone is a useful research compound. Its molecular formula is C17H17F3O4 and its molecular weight is 342.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quali...
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  • O'-(Carboxymethyl)fluoresceinamide
    O'-(Carboxymethyl)fluoresceinamide
    • Cat. No.:
    • B3039172
    • CAS No.:
    • 442151-50-0
    • Molecular Formula:
    • C24H19NO6
    • Molecular Weight:
    • 417.4 g/mol
    Description
    O'-(Carboxymethyl)fluoresceinamide is a useful research compound. Its molecular formula is C24H19NO6 and its molecular weight is 417.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality O'-(Car...
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  • C.I. Mordant yellow 12
    C.I. Mordant yellow 12
    • Cat. No.:
    • B3276742
    • CAS No.:
    • 6470-98-0
    • Molecular Formula:
    • C13H10N3NaO3
    • Molecular Weight:
    • 279.23 g/mol
    Description
    Mordant yellow 12 is a member of azobenzenes.
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  • Disperse red 311
    Disperse red 311
    • Cat. No.:
    • B12378036
    • CAS No.:
    • 70729-65-6
    • Molecular Formula:
    • C22H24N6O9
    • Molecular Weight:
    • 516.5 g/mol
    Description
    Disperse red 311 is a useful research compound. Its molecular formula is C22H24N6O9 and its molecular weight is 516.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Disperse red 311 suitabl...
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  • Br-5MP-Fluorescein
    Br-5MP-Fluorescein
    • Cat. No.:
    • B12419009
    • CAS No.:
    • Molecular Formula:
    • C25H14BrNO6
    • Molecular Weight:
    • 504.3 g/mol
    Description
    Br-5MP-Fluorescein is a useful research compound. Its molecular formula is C25H14BrNO6 and its molecular weight is 504.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Br-5MP-Fluorescein su...
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